Cas no 2248360-52-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate
• CAS No: 2248360-52-1
• MF: C₁₈H₁₃N₃O₅
• MW: 351.312924146652
• CID: 5842521
• PubChem ID: 165891349
• Update Time: 2025-07-15

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248360-52-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate
• EN300-6519069

• Inchi： 1S/C18H13N3O5/c1-9(2)14-13-7-10(8-19-15(13)25-20-14)18(24)26-21-16(22)11-5-3-4-6-12(11)17(21)23/h3-9H,1-2H3
• InChI Key： ZUFWSANABKXTQD-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)=CN=2)C(C(C)C)=N1

Computed Properties

• Exact Mass: 351.08552052g/mol
• Monoisotopic Mass: 351.08552052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 586
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate (CAS No. 2248360-52-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate, identified by its CAS number 2248360-52-1, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This heterocyclic compound combines structural features from multiple fused rings, including an isoindole moiety and an oxazolopyridine scaffold, which are known for their diverse biological activities. The presence of a dioxo group and an ester functionality further enhances its chemical reactivity and functional versatility.

Recent advancements in medicinal chemistry have highlighted the importance of multi-heterocyclic systems in drug design due to their ability to mimic natural product scaffolds and exhibit enhanced binding affinities. The [1,2]oxazolo[5,4-b]pyridine core is particularly noteworthy, as it has been increasingly explored for its pharmacological properties. Studies have demonstrated that such structures can interact with various biological targets, including enzymes and receptors, making them valuable candidates for therapeutic intervention.

The 1H-isoindol component of the molecule contributes to its unique electronic and steric properties. Isoindole derivatives are known for their role in multiple therapeutic areas, including anticancer and anti-inflammatory applications. The combination of these two heterocyclic systems in the present compound suggests a rich pharmacophoric profile that could be leveraged for developing novel therapeutics.

One of the most compelling aspects of this compound is its structural complexity, which allows for fine-tuning of its biological activity through derivatization. The 3-(propan-2-yl) substituent introduces a hydrophobic pocket that can be exploited for optimizing solubility and membrane permeability—critical factors in drug development. Furthermore, the carboxylate group at the 5-position provides a site for further chemical modification, enabling the synthesis of analogs with tailored properties.

In the context of contemporary research, this compound aligns with the growing interest in hybrid molecules that integrate multiple pharmacological motifs. Such entities often exhibit synergistic effects when targeted at complex diseases like cancer or neurodegenerative disorders. The dioxo group within the structure may play a pivotal role in modulating enzyme activity by serving as a hydrogen bond acceptor or participating in redox reactions.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in modern medicinal chemistry. The construction of the [1,2]oxazolo[5,4-b]pyridine core necessitates multi-step strategies, often involving cyclization reactions and functional group interconversions. These synthetic challenges underscore the importance of innovative methodologies in accessing novel heterocyclic frameworks.

Evaluation of this compound's biological potential has already begun in several research groups. Preliminary studies suggest that it may exhibit inhibitory activity against key enzymes implicated in metabolic disorders. The isoindole moiety is particularly relevant here, as it has been shown to disrupt protein-protein interactions critical for disease progression. Additionally, the oxazolopyridine component may contribute to binding affinity by forming stable hydrogen bonds with target residues.

The ester functionality at the 5-position offers another layer of biological relevance. Ester groups are frequently found in bioactive molecules due to their ability to undergo hydrolysis within biological systems, releasing active pharmacophores. This characteristic could be exploited to design prodrugs or controlled-release formulations that enhance therapeutic efficacy.

From a computational chemistry perspective, modeling studies have been conducted to predict the binding modes of this compound at various targets. These simulations have provided insights into how structural modifications could optimize its potency and selectivity. The results suggest that fine-tuning substituents like the propan-2-yl group could significantly improve binding interactions while minimizing off-target effects.

The future development of this compound will likely involve collaboration between synthetic chemists and biologists to systematically explore its pharmacological landscape. High-throughput screening campaigns could identify new therapeutic applications, while structure-based drug design approaches could refine its molecular architecture for maximal efficacy.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(propan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-5-carboxylate (CAS No. 2248360-52-1) stands as a promising candidate in pharmaceutical research due to its intricate structure and multifaceted biological potential. Its unique combination of heterocyclic systems and functional groups positions it as a valuable scaffold for developing next-generation therapeutics targeting complex diseases.